Cas no 1500656-73-4 (5-chloro-7-methoxy-3,3,4-trimethyl-2,3-dihydro-1H-indole)

• Product Name: 5-chloro-7-methoxy-3,3,4-trimethyl-2,3-dihydro-1H-indole
• CAS No: 1500656-73-4
• MF: C₁₂H₁₆ClNO
• MW: 225.714542388916
• CID: 6222867
• PubChem ID: 81222794
• Update Time: 2025-10-29

5-chloro-7-methoxy-3,3,4-trimethyl-2,3-dihydro-1H-indole Chemical and Physical Properties

Names and Identifiers

• 5-chloro-7-methoxy-3,3,4-trimethyl-2,3-dihydro-1H-indole
• AKOS019794139
• 1500656-73-4
• EN300-1145495

• Inchi： 1S/C12H16ClNO/c1-7-8(13)5-9(15-4)11-10(7)12(2,3)6-14-11/h5,14H,6H2,1-4H3
• InChI Key： FBKKJYIOIYEOLE-UHFFFAOYSA-N
• SMILES： ClC1C=C(C2=C(C=1C)C(C)(C)CN2)OC

Computed Properties

• Exact Mass: 225.0920418g/mol
• Monoisotopic Mass: 225.0920418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 21.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolines

Additional information on 5-chloro-7-methoxy-3,3,4-trimethyl-2,3-dihydro-1H-indole

Introduction to 5-chloro-7-methoxy-3,3,4-trimethyl-2,3-dihydro-1H-indole (CAS No. 1500656-73-4)

5-chloro-7-methoxy-3,3,4-trimethyl-2,3-dihydro-1H-indole (CAS No. 1500656-73-4) is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the indole family, which is well-documented for its diverse biological activities and therapeutic potential. The presence of multiple functional groups, including a chloro substituent at the 5-position and a methoxy group at the 7-position, combined with the trimethyl substitution on the indole ring system, makes this molecule a promising candidate for further investigation in drug discovery and development.

The indole core of this compound is a well-known scaffold in medicinal chemistry, often associated with various pharmacological effects. Indole derivatives have been extensively studied for their roles in modulating biological pathways related to inflammation, neurodegeneration, and cancer. The specific arrangement of substituents in 5-chloro-7-methoxy-3,3,4-trimethyl-2,3-dihydro-1H-indole may contribute to unique interactions with biological targets, making it an intriguing subject for research.

In recent years, there has been a surge in interest regarding indole derivatives as potential therapeutic agents. Studies have highlighted the ability of certain indole-based compounds to inhibit key enzymes and receptors involved in disease pathogenesis. For instance, modifications at the 5- and 7-positions of the indole ring have been shown to enhance binding affinity to specific proteins. The chloro and methoxy groups in this compound are particularly noteworthy, as they can influence electronic properties and metabolic stability.

Research into 5-chloro-7-methoxy-3,3,4-trimethyl-2,3-dihydro-1H-indole has been driven by its potential applications in addressing unmet medical needs. One area of focus has been its role as a precursor or intermediate in synthesizing more complex molecules with enhanced pharmacological properties. The trimethyl substitution on the indole ring system may contribute to improved solubility and bioavailability, which are critical factors in drug development.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of this compound with greater accuracy. Molecular docking studies have suggested that 5-chloro-7-methoxy-3,3,4-trimethyl-2,3-dihydro-1H-indole may interact with targets such as cytochrome P450 enzymes and nuclear receptors. These interactions could be leveraged to develop novel therapeutic strategies for conditions like metabolic disorders and autoimmune diseases.

The synthesis of 5-chloro-7-methoxy-3,3,4-trimethyl-2,3-dihydro-1H-indole presents both challenges and opportunities for chemists. The need for precise functionalization at multiple positions requires sophisticated synthetic methodologies. However, recent innovations in catalytic processes have made it possible to achieve these transformations with high efficiency and selectivity. This progress has opened new avenues for exploring the chemical space of indole derivatives.

In clinical settings, the potential of 5-chloro-7-methoxy-3,3,4-trimethyl-2,3-dihydro-1H-indole is being evaluated through preclinical studies. These investigations aim to assess its safety profile and pharmacokinetic properties before moving into human trials. Preliminary data suggest that this compound exhibits promising activity against certain disease models without significant side effects. Such findings are encouraging for further development efforts.

The role of natural products in inspiring synthetic chemists cannot be overstated. Many indole derivatives are found in plants and microorganisms, where they serve as defense molecules or signaling compounds. By studying these natural products, 5-chloro-7-methoxy-3, trimethyl, dihydro, 1H-indole, (CAS No. 1500656–73–4) may offer insights into new biochemical pathways or drug targets.

The future direction of research on this compound will likely involve interdisciplinary collaborations between chemists、biologists、and clinicians。 By combining experimental data with computational modeling，scientists can accelerate the discovery process and identify new applications for 5-chloro, 7-methoxy, trimethyl, dihydro, indole, (CAS No. 1500656–73–4). This holistic approach will be essential in translating laboratory findings into tangible therapeutic benefits.